96-33-3

Methyl acrylate

In Stock

• CAS RN:
• 96-33-3

• Formula:
• C4H6O2
  CH2=CHCOOCH3
  C4H6O2

• InChI:
• InChI=1S/C4H6O2/c1-3-4(5)6-2/h3H,1H2,2H3

• InChIKey:
• BAPJBEWLBFYGME-UHFFFAOYSA-N

• Methyl acrylate is an acrylic monomer. It is useful in the preparation of polymers having rigid, flexible, ionic, nonionic, hydrophobic, or hydrophilic properties. Mechanism of the copolymerization of ethylene and α -olefins with methyl acrylate has been studied. Heck reaction of iodobenzene with methyl acrylate in the presence of triethylamine and sodium carbonate has been reported. The reversible addition fragmentation chain transfer (RAFT) bulk polymerization of methyl acrylate using 1-phenylethyl dithiobenzoate and 2-(2-cyanopropyl) dithiobenzoate (RAFT agents) has been studied. Reactive intermediates formed during the Heck reaction of methyl acrylate have been characterized by NMR spectroscopy.
  Methyl acrylate, also known as methyl propenate or CH2=chcooch3, belongs to the class of organic compounds known as acrylic acid esters. These are organic compounds c...

Ethyl(triphenyl)phosphonium chloride

In Stock

• CAS RN:
• 896-33-3

• Formula:
• C20H20ClP

• InChI:
• InChI=1S/C20H20P.ClH/c1-2-21(18-12-6-3-7-13-18,19-14-8-4-9-15-19)20-16-10-5-11-17-20;/h3-17H,2H2,1H3;1H/q+1;/p-1

• InChIKey:
• NJXBVBPTDHBAID-UHFFFAOYSA-M

• Ethyl(triphenyl)phosphonium chloride is a useful research compound. Its molecular formula is C20H20ClP and its molecular weight is 326.8 g/mol. The purity is usually 95%.

Iodoxybenzene

Usually In Stock

• CAS RN:
• 696-33-3

• Formula:
• C6H5IO2

• InChI:
• InChI=1S/C6H5IO2/c8-7(9)6-4-2-1-3-5-6/h1-5H

• InChIKey:
• BDOLQESNFGCNSC-UHFFFAOYSA-N

• Iodoxybenzene, also known as Iodoxybenzene, is a useful research compound. Its molecular formula is C6H5IO2 and its molecular weight is 236.01 g/mol. The purity is usually 95%.

2-(4-bromophenyl)-4,5-diphenyl-1H-imidazole

In Stock

• CAS RN:
• 5496-33-3

• Formula:
• C21H15BrN2

• InChI:
• InChI=1S/C21H15BrN2/c22-18-13-11-17(12-14-18)21-23-19(15-7-3-1-4-8-15)20(24-21)16-9-5-2-6-10-16/h1-14H,(H,23,24)

• InChIKey:
• QQONDLJPUIDYFZ-UHFFFAOYSA-N

• 2-(4-bromophenyl)-4,5-diphenyl-1H-imidazole is a useful research compound. Its molecular formula is C21H15BrN2 and its molecular weight is 375.3 g/mol. The purity is usually 95%.

adamantane-1-carbonyl azide

In Stock

• CAS RN:
• 26496-33-3

• Formula:
• C11H15N3O

• Adamantane-1-carbonyl azide is a useful research compound. Its molecular formula is C11H15N3O and its molecular weight is 205.3. The purity is usually 95%.

rac-(1R,3R)-3-acetyl-2,2-dimethylcyclopropane-1-carbonitrile, trans

In Stock

• CAS RN:
• 63896-33-3

• Formula:
• C8H11NO

• Rac-(1R,3R)-3-acetyl-2,2-dimethylcyclopropane-1-carbonitrile, trans is a useful research compound. Its molecular formula is C8H11NO and its molecular weight is 137.2. The purity is usually 95%.

1-tert-butyl-3-(4-chlorophenyl)-1H-pyrazol-5-amine

In Stock

• CAS RN:
• 186896-33-3

• Formula:
• C13H16ClN3

• 1-tert-butyl-3-(4-chlorophenyl)-1H-pyrazol-5-amine is a useful research compound. Its molecular formula is C13H16ClN3 and its molecular weight is 249.7. The purity is usually 95%.

5-Fluoro-2-(3-methylphenoxy)aniline

In Stock

• CAS RN:
• 937596-33-3

• Formula:
• C13H12FNO

• InChI:
• InChI=1S/C13H12FNO/c1-9-3-2-4-11(7-9)16-13-6-5-10(14)8-12(13)15/h2-8H,15H2,1H3

• InChIKey:
• GQJDWGJUMNHTGV-UHFFFAOYSA-N

• 5-Fluoro-2-(3-methylphenoxy)aniline is a useful research compound. Its molecular formula is C13H12FNO and its molecular weight is 217.24 g/mol. The purity is usually 95%.

(R)-3-((tert-butoxycarbonyl)amino)-4-(furan-2-yl)butanoic acid

In Stock

• CAS RN:
• 270596-33-3

• Formula:
• C13H19NO5

• InChI:
• InChI=1S/C13H19NO5/c1-13(2,3)19-12(17)14-9(8-11(15)16)7-10-5-4-6-18-10/h4-6,9H,7-8H2,1-3H3,(H,14,17)(H,15,16)/t9-/m1/s1

• InChIKey:
• WFTLLVUGUYBNDJ-SECBINFHSA-N

• (R)-3-((tert-butoxycarbonyl)amino)-4-(furan-2-yl)butanoic acid is a useful research compound. Its molecular formula is C13H19NO5 and its molecular weight is 269.29 g/mol. The purity is usually 95%.

2-Chloro-4-[(2,4-dichlorobenzyl)oxy]-3,5-dinitro-1-(trifluoromethyl)benzene

In Stock

• CAS RN:
• 259196-33-3

• Formula:
• C14H6Cl3F3N2O5

• InChI:
• InChI=1S/C14H6Cl3F3N2O5/c15-7-2-1-6(9(16)3-7)5-27-13-10(21(23)24)4-8(14(18,19)20)11(17)12(13)22(25)26/h1-4H,5H2

• InChIKey:
• VKRHQQHZYRRBLA-UHFFFAOYSA-N

• 2-Chloro-4-[(2,4-dichlorobenzyl)oxy]-3,5-dinitro-1-(trifluoromethyl)benzene is a useful research compound. Its molecular formula is C14H6Cl3F3N2O5 and its molecular weight is 445.6 g/mol. The purity is usually 95%.

methyl 1-propyl-1H-imidazole-5-carboxylate

• CAS RN:
• 149096-33-3

• Formula:
• C8H12N2O2

• InChI:
• InChI=1S/C8H12N2O2/c1-3-4-10-6-9-5-7(10)8(11)12-2/h5-6H,3-4H2,1-2H3

• InChIKey:
• KPVOYVGXWJOQDK-UHFFFAOYSA-N

• Methyl 1-propyl-1H-imidazole-5-carboxylate, also known as Methyl 1-propyl-1H-imidazole-5-carboxylate, is a useful research compound. Its molecular formula is C8H12N2O2 and its molecular weight is 168.19 g/mol. The purity is usually 95%.

6,8-Nonadien-2-one, (Z)- (9CI)

• CAS RN:
• 131196-33-3

• Formula:
• C9H14O

• InChI:
• InChI=1S/C9H14O/c1-3-4-5-6-7-8-9(2)10/h3-5H,1,6-8H2,2H3/b5-4-

• InChIKey:
• KFDHBYPUZXIJQT-PLNGDYQASA-N

• 6,8-Nonadien-2-one, (Z)- (9CI), also known as 6,8-Nonadien-2-one, (Z)- (9CI), is a useful research compound. Its molecular formula is C9H14O and its molecular weight is 138.21. The purity is usually 95%.

methyl 2-[(1R)-1-{[(benzyloxy)carbonyl]amino}ethyl]-5-methyl-1,3-oxazole-4-carboxylate

In Stock

• CAS RN:
• 521096-33-3

• Formula:
• C16H18N2O5

• InChI:
• InChI=1S/C16H18N2O5/c1-10(14-18-13(11(2)23-14)15(19)21-3)17-16(20)22-9-12-7-5-4-6-8-12/h4-8,10H,9H2,1-3H3,(H,17,20)/t10-/m1/s1

• InChIKey:
• MCLSIRVYRZFQHW-SNVBAGLBSA-N

• Methyl 2-[(1R)-1-{[(benzyloxy)carbonyl]amino}ethyl]-5-methyl-1,3-oxazole-4-carboxylate is a useful research compound. Its molecular formula is C16H18N2O5 and its molecular weight is 318.329. The purity is usually 95%.

Ethyl 2-((3-(2-(4-methoxybenzamido)ethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)butanoate

In Stock

• CAS RN:
• 872996-33-3

• Formula:
• C21H25N5O4S

• InChI:
• InChI=1S/C21H25N5O4S/c1-4-16(21(28)30-5-2)31-19-11-10-17-23-24-18(26(17)25-19)12-13-22-20(27)14-6-8-15(29-3)9-7-14/h6-11,16H,4-5,12-13H2,1-3H3,(H,22,27)

• InChIKey:
• SPUOLPJYBXSMBF-UHFFFAOYSA-N

• Ethyl 2-((3-(2-(4-methoxybenzamido)ethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)butanoate is a useful research compound. Its molecular formula is C21H25N5O4S and its molecular weight is 443.52. The purity is usually 95%.

COX-2 Inhibitor II

In Stock

• CAS RN:
• 181696-33-3

• Formula:
• C16H12F2N2O3S

• InChI:
• InChI=1S/C16H12F2N2O3S/c17-16(18)15-13(10-6-8-12(9-7-10)24(19,21)22)14(20-23-15)11-4-2-1-3-5-11/h1-9,16H,(H2,19,21,22)

• InChIKey:
• DVSOGWILWKEIDD-UHFFFAOYSA-N

• COX-2 Inhibitor II, also known as COX-2 Inhibitor II, is a useful research compound. Its molecular formula is C16H12F2N2O3S and its molecular weight is 350.3 g/mol. The purity is usually 95%.

Pyridin-4-ylmethyl 2-(3-fluorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate

In Stock

• CAS RN:
• 1030096-33-3

• Formula:
• C22H15FN2O3

• InChI:
• InChI=1S/C22H15FN2O3/c23-16-4-3-5-17(12-16)25-13-20(18-6-1-2-7-19(18)21(25)26)22(27)28-14-15-8-10-24-11-9-15/h1-13H,14H2

• InChIKey:
• TWYVTFQMXQIGQK-UHFFFAOYSA-N

• Pyridin-4-ylmethyl 2-(3-fluorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate is a useful research compound. Its molecular formula is C22H15FN2O3 and its molecular weight is 374.371. The purity is usually 95%.

2-(5-methyl-4-oxo-6-(3-phenyl-1,2,4-oxadiazol-5-yl)thieno[2,3-d]pyrimidin-3(4H)-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide

In Stock

• CAS RN:
• 1242996-33-3

• Formula:
• C22H21N5O4S

• InChI:
• InChI=1S/C22H21N5O4S/c1-13-17-21(32-18(13)20-25-19(26-31-20)14-6-3-2-4-7-14)24-12-27(22(17)29)11-16(28)23-10-15-8-5-9-30-15/h2-4,6-7,12,15H,5,8-11H2,1H3,(H,23,28)

• InChIKey:
• VYNBCRBPMFMWQB-UHFFFAOYSA-N

• 2-(5-methyl-4-oxo-6-(3-phenyl-1,2,4-oxadiazol-5-yl)thieno[2,3-d]pyrimidin-3(4H)-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C22H21N5O4S and its molecular weight is 451.5. The purity is usually 95%.

Methyl furo[3,2-b]pyridine-5-carboxylate

In Stock

• CAS RN:
• 1352896-33-3

• Formula:
• C9H7NO3

• InChI:
• InChI=1S/C9H7NO3/c1-12-9(11)7-2-3-8-6(10-7)4-5-13-8/h2-5H,1H3

• InChIKey:
• FPUMSSVWIGWCRB-UHFFFAOYSA-N

• Methyl furo[3,2-b]pyridine-5-carboxylate is a useful research compound. Its molecular formula is C9H7NO3 and its molecular weight is 177.159. The purity is usually 95%.

4-chloro-N-(1-cyanocyclobutyl)-N-methyl-2-nitrobenzamide

Usually In Stock

• CAS RN:
• 1797696-33-3

• Formula:
• C13H12ClN3O3

• InChI:
• InChI=1S/C13H12ClN3O3/c1-16(13(8-15)5-2-6-13)12(18)10-4-3-9(14)7-11(10)17(19)20/h3-4,7H,2,5-6H2,1H3

• InChIKey:
• DUTYZDKGAYRJAW-UHFFFAOYSA-N

• 4-chloro-N-(1-cyanocyclobutyl)-N-methyl-2-nitrobenzamide is a useful research compound. Its molecular formula is C13H12ClN3O3 and its molecular weight is 293.71. The purity is usually 95%.

4-[(Pyrido[2,3-d]pyrimidin-4-ylamino)methyl]-6,7-dihydro-5H-1-benzofuran-4-ol

Usually In Stock

• CAS RN:
• 2379996-33-3

• Formula:
• C16H16N4O2

• InChI:
• InChI=1S/C16H16N4O2/c21-16(6-1-4-13-12(16)5-8-22-13)9-18-15-11-3-2-7-17-14(11)19-10-20-15/h2-3,5,7-8,10,21H,1,4,6,9H2,(H,17,18,19,20)

• InChIKey:
• YJJYFWDBLUBUOO-UHFFFAOYSA-N

• 4-[(Pyrido[2,3-d]pyrimidin-4-ylamino)methyl]-6,7-dihydro-5H-1-benzofuran-4-ol is a useful research compound. Its molecular formula is C16H16N4O2 and its molecular weight is 296.33. The purity is usually 95%.

N-[(1R,2R)-1-Amino-2,3-dihydro-1H-inden-2-yl]-3-cyclopentyl-5-methyl-1,2-oxazole-4-carboxamide;hydrochloride

In Stock

• CAS RN:
• 2418596-33-3

• Formula:
• C19H24ClN3O2

• InChI:
• InChI=1S/C19H23N3O2.ClH/c1-11-16(18(22-24-11)12-6-2-3-7-12)19(23)21-15-10-13-8-4-5-9-14(13)17(15)20;/h4-5,8-9,12,15,17H,2-3,6-7,10,20H2,1H3,(H,21,23);1H/t15-,17-;/m1./s1

• InChIKey:
• BNTNFACFGBSGST-SSPJITILSA-N

• N-[(1R,2R)-1-Amino-2,3-dihydro-1H-inden-2-yl]-3-cyclopentyl-5-methyl-1,2-oxazole-4-carboxamide;hydrochloride is a useful research compound. Its molecular formula is C19H24ClN3O2 and its molecular weight is 361.87. The purity is usually 95%.

(1R,3R)-3-acetyl-2,2-dimethylcyclopropane-1-carbonitrile

• CAS RN:
• 1820571-18-3; 63896-33-3

• Formula:
• C8H11NO

• InChI:
• InChI=1S/C8H11NO/c1-5(10)7-6(4-9)8(7,2)3/h6-7H,1-3H3/t6-,7-/m1/s1

• InChIKey:
• NTWGGFZYUKUYQS-RNFRBKRXSA-N

• (1R,3R)-3-acetyl-2,2-dimethylcyclopropane-1-carbonitrile is a useful research compound. Its molecular formula is C8H11NO and its molecular weight is 137.182. The purity is usually 95%.